Cas no 1060261-29-1 (2-(2H-1,3-benzodioxol-5-yloxy)-N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)propanamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yloxy)-N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)propanamide
• CAS No: 1060261-29-1
• MF: C₂₃H₂₀N₄O₅
• MW: 432.428705215454
• CID: 6287674
• PubChem ID: 44045495
• Update Time: 2025-05-21

2-(2H-1,3-benzodioxol-5-yloxy)-N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yloxy)-N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)propanamide
• F5075-5743
• 1060261-29-1
• 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)propanamide
• VU0633635-1
• 2-(1,3-benzodioxol-5-yloxy)-N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]propanamide
• AKOS024495355

• Inchi： 1S/C23H20N4O5/c1-14(32-17-6-7-19-20(11-17)31-13-30-19)23(28)24-16-5-3-4-15(10-16)18-12-27-21(25-18)8-9-22(26-27)29-2/h3-12,14H,13H2,1-2H3,(H,24,28)
• InChI Key： HDVLKHMYKWHKPM-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)OCO2)C(C)C(NC1=CC=CC(=C1)C1=CN2C(C=CC(=N2)OC)=N1)=O

Computed Properties

• Exact Mass: 432.14336975g/mol
• Monoisotopic Mass: 432.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2H-1,3-benzodioxol-5-yloxy)-N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)propanamide

Comprehensive Analysis of 2-(2H-1,3-benzodioxol-5-yloxy)-N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)propanamide (CAS No. 1060261-29-1)

In the rapidly evolving field of medicinal chemistry, 2-(2H-1,3-benzodioxol-5-yloxy)-N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)propanamide (CAS No. 1060261-29-1) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, often abbreviated for convenience, belongs to the class of imidazo[1,2-b]pyridazine derivatives, which are increasingly studied for their pharmacological properties. Researchers and pharmaceutical developers are particularly interested in its molecular interactions and bioactivity profiles, making it a subject of numerous scientific inquiries.

The chemical structure of this compound combines a benzodioxole moiety with an imidazo[1,2-b]pyridazine core, linked via a propanamide bridge. This hybrid architecture is designed to enhance binding affinity and selectivity toward specific biological targets. Recent studies suggest that such derivatives exhibit promising activity in modulating key enzyme pathways, which aligns with current trends in precision medicine and targeted drug delivery. The inclusion of a methoxy group further optimizes its pharmacokinetic properties, addressing common challenges like metabolic stability and oral bioavailability.

From a synthetic chemistry perspective, the preparation of CAS No. 1060261-29-1 involves multi-step organic transformations, including Pd-catalyzed cross-coupling reactions and amide bond formations. These methods are widely discussed in academic forums, reflecting the growing demand for efficient small-molecule synthesis techniques. The compound’s structural complexity also makes it a valuable candidate for computational modeling studies, where researchers explore its 3D conformation and docking behavior with proteins.

In the context of drug discovery, this compound is frequently compared to other heterocyclic scaffolds due to its balanced lipophilicity and hydrogen-bonding capacity. Such properties are critical for overcoming the blood-brain barrier or achieving tissue-specific distribution, topics highly searched in neuroscience and oncology research. Additionally, its potential role in inflammatory pathways has sparked interest in autoimmune disease therapeutics, a trending focus area in biopharmaceutical innovation.

Beyond laboratory applications, 2-(2H-1,3-benzodioxol-5-yloxy)-N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)propanamide is often referenced in discussions about intellectual property and patent landscapes. Its unique composition places it at the intersection of novel drug candidates and commercial viability, a duality that attracts both academic and industrial stakeholders. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with regulatory standards.

Environmental and green chemistry considerations also play a role in its development. Researchers are exploring solvent-free synthesis routes and catalytic recyclability to minimize waste, aligning with global sustainability goals. These efforts resonate with the increasing public interest in eco-friendly pharmaceuticals and green manufacturing practices.

In summary, CAS No. 1060261-29-1 exemplifies the convergence of structural ingenuity and therapeutic potential. Its study addresses pressing questions in drug design, such as optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion) and reducing off-target effects. As the scientific community continues to unravel its mechanisms, this compound remains a pivotal subject in journals, conferences, and high-throughput screening initiatives worldwide.